Cas no 1423744-65-3 (N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline)
N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline Chemical and Physical Properties
Names and Identifiers
-
- 1423744-65-3
- Z1408458631
- EN300-26609421
- N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline
- AKOS033316309
- (3-ethylphenyl)-[[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl]cyanamide
-
- Inchi: 1S/C16H14N4O2/c1-2-12-4-3-5-14(8-12)20(11-17)9-15-18-16(19-22-15)13-6-7-21-10-13/h3-8,10H,2,9H2,1H3
- InChI Key: NWSLCINIGONJJK-UHFFFAOYSA-N
- SMILES: O1C(CN(C#N)C2=CC=CC(CC)=C2)=NC(C2=COC=C2)=N1
Computed Properties
- Exact Mass: 294.11167570g/mol
- Monoisotopic Mass: 294.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 79.1Ų
N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609421-0.05g |
N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline |
1423744-65-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline
Professional Introduction to Compound with CAS No. 1423744-65-3 and Product Name: N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline
Compound with the CAS number 1423744-65-3 and the product name N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, featuring a combination of heterocyclic rings and functional groups, makes it a promising candidate for further investigation.
The molecular structure of N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline consists of several key components that contribute to its chemical behavior and biological activity. The presence of a cyano group (-CN) at the 3-position of the aniline moiety introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and interaction with biological targets. Additionally, the ethyl group (-CH₂CH₃) at the 3-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.
The core of the molecule is a complex heterocyclic system comprising a furan ring linked to a 1,2,4-triazole ring through a methylene bridge. This arrangement creates a rigid framework that can be exploited for specific interactions with biological receptors. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, provides a versatile platform for molecular recognition. Meanwhile, the 1,2,4-triazole ring is renowned for its pharmacological properties and has been widely used in the design of bioactive molecules.
Recent studies have highlighted the potential of this class of compounds in various therapeutic areas. For instance, derivatives of 1,2,4-triazole have been explored for their antimicrobial and anti-inflammatory properties. The combination of these heterocyclic systems with aniline derivatives suggests that N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline may exhibit similar biological activities. Furthermore, the electron-withdrawing nature of the cyano group could enhance binding affinity to target proteins by modulating electronic distributions.
In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it interacts with several key enzymes and receptors involved in inflammatory pathways. The ability of N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline to modulate these pathways could make it a valuable tool in developing novel therapeutic strategies for chronic inflammatory diseases. Additionally, its structural features may offer advantages over existing treatments by providing greater selectivity and reduced side effects.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the furan ring and methylene bridge, followed by functional group transformations such as cyanation and alkylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.
The development of new synthetic methodologies is crucial for optimizing the production of N-cyano-3-ethyl-N-{[3-(furan-3-y)]methyl}aniline. Recent advancements in flow chemistry have enabled more efficient and scalable synthesis routes. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. By integrating continuous flow processes into synthetic protocols, researchers can achieve higher reproducibility and consistency in batch-to-batch production.
The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical applications. Preliminary data indicate that it exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Furthermore, its stability under various storage conditions suggests potential for long-term stability if appropriate excipients are used.
In conclusion, compound with CAS number 1423744-65-3 and product name N-cyano-–ethyl- N–{[furan–– ethyl–yl anitiyle="font-style: italic;">l–yl&nbsspanlignitiyle="font-style: italic;">l&nd–yl]memthylethyle="font-weight: bold;" stylignitiyle="font-style: italic;">l anitiyle="font-style: italic;">l anitiyle="font-style: italic;">l anitiyle="font-style: italic;">l anitiyle"ignitiyle"ignitiyle"ignitiyle"ignitiyle">mthylaniline
1423744-65-3 (N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)